![molecular formula C23H21FN2O4 B2472876 2-((2-(2-fluorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(furan-2-ylmethyl)acetamide CAS No. 850907-18-5](/img/structure/B2472876.png)
2-((2-(2-fluorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(furan-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((2-(2-fluorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C23H21FN2O4 and its molecular weight is 408.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Activities
A study by Kohn et al. (1993) highlights the synthesis of alpha-acetamido-N-benzylacetamide derivatives, demonstrating their significant anticonvulsant activities. These compounds, which include structural motifs related to the chemical structure of interest, provided excellent protection against seizures in mice, comparable to phenytoin. The research suggests that structural modification at key sites within these compounds could enhance their biological activity, offering a pathway for the development of new anticonvulsant medications (Kohn, Sawhney, Bardel, Robertson, & Leander, 1993).
Pro-drug Applications
Berry et al. (1997) discussed the synthesis of 5-substituted isoquinolin-1-ones, including those with a nitrofuranylmethyl group, as potential bioreductively activated pro-drugs. These compounds are designed for selective release of therapeutic drugs in hypoxic solid tumors, indicating the chemical's utility in targeted cancer therapy. This approach aims to improve the efficacy and safety of cancer treatment by ensuring that active drugs are released only within the tumor environment (Berry, Watson, Whish, & Threadgill, 1997).
Structural and Fluorescent Properties
Research by Karmakar, Sarma, and Baruah (2007) on the structural aspects of amide-containing isoquinoline derivatives reveals their potential in forming salts and inclusion compounds with enhanced fluorescence properties. Such compounds could have applications in materials science, particularly in the development of fluorescent materials and sensors (Karmakar, Sarma, & Baruah, 2007).
Ligand for Peripheral Benzodiazepine Receptors
A study by Chaki et al. (1999) investigated the binding characteristics of a novel and selective ligand for peripheral benzodiazepine receptors, which could have implications in neurological research and the development of treatments for neurodegenerative diseases. This research provides insight into the potential therapeutic applications of compounds targeting the peripheral benzodiazepine receptors (Chaki, Funakoshi, Yoshikawa, Okuyama, Okubo, Nakazato, Nagamine, & Tomisawa, 1999).
Antitubercular Agents
Kantevari et al. (2011) synthesized hexahydro-2H-pyrano[3,2-c]quinoline analogues for antitubercular evaluation, demonstrating the potential of such compounds in combating tuberculosis. This suggests the applicability of the chemical structure of interest in developing new antitubercular agents, which is critical given the rising resistance to existing medications (Kantevari, Yempala, Surineni, Sridhar, Yogeeswari, & Sriram, 2011).
properties
IUPAC Name |
2-[[2-[(2-fluorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21FN2O4/c24-20-8-2-1-5-16(20)14-26-11-10-18-19(23(26)28)7-3-9-21(18)30-15-22(27)25-13-17-6-4-12-29-17/h1-9,12H,10-11,13-15H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWCWCHLIFHNCRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)C2=C1C(=CC=C2)OCC(=O)NCC3=CC=CO3)CC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.